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Compound of Interest

Compound Name: Limonol

Cat. No.: B1630814

Introduction

Limonol is a naturally occurring, highly oxygenated tetranortriterpenoid belonging to the
limonoid class of compounds.[1][2] Found in various citrus species, notably in the seeds of
grapefruit (Citrus paradisi), Limonol and its related compounds are of significant interest to
researchers in the fields of natural products chemistry, pharmacology, and drug development
due to their diverse biological activities.[2][3] The availability of a well-characterized, high-purity
analytical standard of Limonol is paramount for accurate quantification in complex matrices,
elucidation of its pharmacological properties, and for use as a reference material in quality
control settings.

This application note provides a detailed, field-proven protocol for the isolation, purification, and
characterization of Limonol to the level of an analytical standard. The methodology is primarily
based on the principles of natural product extraction and chromatographic purification, drawing
from established procedures for limonoid separation.[3][4]

Chemical Profile of Limonol
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Property Value Source
Molecular Formula C26H320s [1]
Molecular Weight 472.53 g/mol [1]
(1R,2R,7S,10R,12R,13S,14R,
16S,19R,20S)-19-(furan-3-
yl)-12-hydroxy-9,9,13,20-
IUPAC Name tetramethyl-4,8,15,18- [1]
tetraoxahexacyclo[11.9.0.02,7.0
210 014,16 014 20]docosane-5,17-
dione
Not explicitly found for
CAS Number Limonol, often grouped with
other limonoids.
White to off-white crystalline General knowledge of purified
Appearance . .
powder (expected) limonoids
Soluble in methanol, ethanol,
- ethyl acetate, and other polar
Solubility [4]

organic solvents. Sparingly

soluble in water.

Principle of Preparation

The preparation of a Limonol analytical standard from its natural source, grapefruit seeds,

involves a multi-step process. This process begins with the extraction of a broad spectrum of

secondary metabolites, including limonoids, from the ground seeds. Subsequent purification

steps are designed to selectively isolate Limonol from other co-extracted compounds,

leveraging its unigque physicochemical properties. The final product is then rigorously

characterized to confirm its identity and purity.
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Extraction Purification Characterization & QC
Solvent Extraction Liquid-Liquid Partitioning silica Gel Column Purity Assessmen t Structural Elucidation Limonol Analytical
[G'ape"““ Seeds Grinding and Defatting (e.9., 50% aq. EtOH) (EtOAC/H20) Chromatography Preparative HPLC (Analytical HPLC) (NMR, MS) Standard (>98%)

Crude Limonoid Extract

Silica Gel Column Chromatography
(Gradient Elution)

:

TLC Analysis of Fractions

Pool enriched fractions

Preparative RP-HPLC (C18)
(Gradient Elution)

Purified Limonol (>98%)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 70-OXYGENATED LIMONOIDS FROM THE RUTACEAE - Lookchem [lookchem.com]
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 To cite this document: BenchChem. [Application Note: Preparation of Limonol Analytical
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630814#preparing-limonol-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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